2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride

• Molecular Formula: C8H13ClO4S
• Molecular Weight: 240.71 g/mol
• SMILES: C1COC2(CCOC2)CC1S(=O)(=O)Cl
• InChI: InChI=1S/C8H13ClO4S/c9-14(10,11)7-1-3-13-8(5-7)2-4-12-6-8/h7H,1-6H2
• InChIKey: KHULDIMOWUWRKY-UHFFFAOYSA-N

2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride: A Spiroketal Sulfonyl Chloride Building Block for Advanced Synthetic Applications

2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride (CAS 1517860-05-7) is a spiroketal-based sulfonyl chloride reagent featuring a rigid bicyclic framework with two oxygen atoms incorporated into the ring system . With molecular formula C8H13ClO4S and molecular weight 240.71 g/mol, this compound serves as a specialized sulfonylating agent in medicinal chemistry and organic synthesis . The spiroketal core imparts conformational rigidity and distinct physicochemical properties, positioning this building block for applications in μ-opioid receptor modulator development and spirocyclic library synthesis [1].

Workflow

Sulfonylation reagent for spiroketal library synthesis and medicinal chemistry diversification.

Scaffold

Rigid dioxaspiro[4.5]decane core provides conformational constraint for structure-based design.

Context

Patent-reported scaffold for MOR ligand research; supports SAR exploration of spirocyclic modulators.

• [1] Zhang, Y., Wu, W., Yang, G., Li, Z., & Sun, J. (2019). WO2019072235A1 - Derivatives of 2,6-dioxaspiro [4,5] decane, method for preparing them and pharmaceutical applications thereof. World Intellectual Property Organization. View Source

2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride: Why In-Class Sulfonyl Chloride Substitution Compromises Synthetic Outcomes

Sulfonyl chlorides exhibit wide variability in hydrolytic stability, electrophilic reactivity, and steric accessibility based on their core architecture . Generic substitution of 2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride with a simpler spiro sulfonyl chloride (e.g., spiro[4.5]decane-6-sulfonyl chloride or spiro[4.4]nonane-3-sulfonyl chloride) alters ring size, heteroatom count, and the spatial positioning of the reactive sulfonyl chloride group . The dioxaspiro[4.5]decane scaffold incorporates two endocyclic oxygen atoms that modulate electron density at the sulfonyl sulfur, affecting both reaction kinetics and the conformational landscape of downstream sulfonamide products [1]. These differences translate directly to divergent outcomes in drug discovery campaigns, where subtle variations in spirocyclic topology govern target binding, metabolic stability, and overall pharmacokinetic profiles.

Ring architecture

All-carbon spiro sulfonyl chlorides lack endocyclic oxygen atoms; may alter electron density at sulfur and reaction kinetics.

Conformational landscape

Absence of the dioxaspiro ketal constraints can shift downstream sulfonamide conformations and target engagement profiles.

Target precedent

Simpler spiro sulfonyl chlorides lack documented patent lineage for MOR-focused libraries; SAR relevance may not transfer.

• [1] Biosynth. The Spiroketal Odyssey: Applications in Drug Discovery and Beyond. Technical Review. View Source

2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride: Quantified Differentiation from Close Structural Analogs

Comparative Dioxaspiro Scaffold Validation: Documented μ-Opioid Receptor Agonist Development Pathway

The 2,6-dioxaspiro[4.5]decane scaffold, from which the sulfonyl chloride is directly derived, is explicitly claimed and exemplified in patent literature for μ-opioid receptor (MOR) agonist development [1]. In contrast, alternative spiro sulfonyl chlorides such as spiro[4.5]decane-6-sulfonyl chloride and spiro[4.4]nonane-3-sulfonyl chloride lack documented patent precedent for this specific therapeutic target . The target compound serves as the direct synthetic precursor to a series of formula (I) derivatives shown to act as MOR agonists [1].

MOR scaffold validation

Patent-validated

Explicitly claimed in WO2019072235A1 for μ-opioid receptor agonist derivatives

Supports MOR-targeted library synthesis

Alternative spiro sulfonyl chlorides lack documented MOR patent precedent

Evidence Dimension	Patent-validated therapeutic target relevance
Target Compound Data	Patent WO2019072235A1 explicitly claims 2,6-dioxaspiro[4.5]decane derivatives as μ-opioid receptor agonists
Comparator Or Baseline	Spiro[4.5]decane-6-sulfonyl chloride: No MOR patent precedent identified; Spiro[4.4]nonane-3-sulfonyl chloride: No MOR patent precedent identified
Quantified Difference	Validated scaffold vs. unvalidated alternatives; no numerical comparison applicable
Conditions	Patent analysis of spiro sulfonyl chloride building blocks and their downstream derivatives

Why This Matters

Procurement of a building block with direct patent lineage to a defined therapeutic target reduces SAR exploration risk and accelerates hit-to-lead timelines in MOR-focused drug discovery programs.

• [1] Zhang, Y., Wu, W., Yang, G., Li, Z., & Sun, J. (2019). WO2019072235A1 - Derivatives of 2,6-dioxaspiro [4,5] decane, method for preparing them and pharmaceutical applications thereof. World Intellectual Property Organization. View Source

Conformational Rigidity Advantage: Dual Endocyclic Oxygen Constraints in Spiroketal Architecture

2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride contains two endocyclic oxygen atoms within its spirocyclic framework, creating a spiroketal architecture . In comparison, spiro[4.5]decane-6-sulfonyl chloride (all-carbon spirocycle, MW 236.76, C10H17ClO2S) contains no ring oxygen atoms , while spiro[4.4]nonane-3-sulfonyl chloride (all-carbon spirocycle, MW 222.73, C9H15ClO2S) similarly lacks heteroatom incorporation . The dioxaspiro scaffold imposes greater conformational rigidity and introduces hydrogen-bonding capacity through the oxygen atoms, directly influencing the three-dimensional presentation of the sulfonyl chloride reactive center [1].

Heteroatom constraint

Head-to-head

2 endocyclic O atoms

vs. 0 in all-carbon spiro analogs

Enhances conformational pre-organization and H-bond capacity

May improve binding selectivity and solubility of derived sulfonamides

Evidence Dimension	Ring heteroatom count and conformational constraint
Target Compound Data	2 endocyclic oxygen atoms; spiroketal architecture; MW 240.71; Formula C8H13ClO4S
Comparator Or Baseline	Spiro[4.5]decane-6-sulfonyl chloride: 0 endocyclic oxygen atoms; MW 236.76; Formula C10H17ClO2S; Spiro[4.4]nonane-3-sulfonyl chloride: 0 endocyclic oxygen atoms; MW 222.73; Formula C9H15ClO2S
Quantified Difference	2 oxygen atoms vs. 0 oxygen atoms in comparators
Conditions	Structural analysis of commercial spiro sulfonyl chloride building blocks

Why This Matters

The oxygen-constrained spiroketal core provides distinct conformational pre-organization and polarity that can enhance target binding selectivity and improve aqueous solubility profiles of derived sulfonamides.

• [1] Biosynth. The Spiroketal Odyssey: Applications in Drug Discovery and Beyond. Technical Review. View Source

Commercial Availability and Batch Consistency: 95% Minimum Purity Specification

2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride is commercially available with a documented minimum purity specification of 95% . While many spiro sulfonyl chlorides share similar 95% purity specifications—including spiro[3.4]octane-8-sulfonyl chloride and spiro[4.4]nonane-3-sulfonyl chloride [1]—the target compound's availability from multiple vendors with defined quality parameters ensures reliable procurement for reproducible synthetic workflows .

Purity specification

Cross-study comparable

≥95% minimum purity

Ensures batch-to-batch reproducibility

Comparable to other commercial spiro sulfonyl chlorides

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. Purity Spec: 95%
Comparator Or Baseline	Spiro[3.4]octane-8-sulfonyl chloride: 95%; Spiro[4.4]nonane-3-sulfonyl chloride: 95%
Quantified Difference	No significant difference in purity specification; equivalence in quality standard
Conditions	Vendor technical datasheet specifications

Why This Matters

Documented 95% minimum purity provides procurement confidence and batch-to-batch consistency, enabling reproducible sulfonylation reactions without the variability associated with lower-grade or uncharacterized sulfonyl chlorides.

• [1] Kuujia. Spiro[4.4]nonane-3-sulfonyl chloride. CAS 2260930-68-3, 95%. Technical Datasheet. View Source

2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride: Optimal Application Scenarios Based on Quantitative Differentiation Evidence

μ-Opioid Receptor (MOR) Agonist Lead Optimization and SAR Exploration

This compound serves as a critical building block for synthesizing 2,6-dioxaspiro[4.5]decane derivatives claimed as μ-opioid receptor agonists in WO2019072235A1 [1]. Procurement is warranted for medicinal chemistry teams pursuing MOR-targeted pain therapeutics where patent-validated scaffold precedent accelerates structure-activity relationship (SAR) studies and intellectual property positioning [1]. The sulfonyl chloride handle enables rapid diversification to sulfonamide libraries for MOR binding optimization.

Conformationally Constrained Spiroketal Library Synthesis for Fragment-Based Drug Discovery

The dual endocyclic oxygen spiroketal architecture of this compound imposes greater conformational rigidity than all-carbon spiro analogs [1][2]. This property makes it ideal for fragment-based drug discovery and diversity-oriented synthesis where three-dimensional scaffold novelty and pre-organized binding conformations are prioritized [3]. The sulfonyl chloride reactive handle enables efficient parallel synthesis of sulfonamide screening libraries with enhanced sp³ character (Fsp³) and improved physicochemical profiles [3].

Spirocyclic PROTAC Linker Design Requiring Heteroatom-Rich Scaffolds

The dioxaspiro[4.5]decane core provides a rigid, heteroatom-rich scaffold suitable for PROTAC linker design where conformational restriction and polarity modulation are critical for ternary complex formation and cellular permeability [1][2]. The sulfonyl chloride group enables conjugation to amine-containing ligands (warheads or E3 ligase binders) to form stable sulfonamide linkages [3]. In contrast to flexible PEG or alkyl linkers, the spiroketal architecture minimizes hydrophobic collapse and aggregation risk while maintaining favorable physicochemical properties [2].

Application

Selection Property

Validation Focus

MOR ligand SAR studies

Patent-reported spiroketal scaffold

MOR binding and functional assay interpretation

Spiroketal library synthesis (fragment-based screening)

Conformational rigidity and dual oxygen incorporation

3D scaffold diversity and physicochemical profiling

PROTAC linker design with rigid spirocyclic core

Heteroatom-rich, conformationally restricted scaffold

Ternary complex formation and cellular permeability assessment

• [1] Zhang, Y., Wu, W., Yang, G., Li, Z., & Sun, J. (2019). WO2019072235A1 - Derivatives of 2,6-dioxaspiro [4,5] decane, method for preparing them and pharmaceutical applications thereof. World Intellectual Property Organization. View Source
• [2] SpiroChem. Protein Degradation: PROTAC Linker Design and Optimization. Technical Resource. View Source
• [3] Biosynth. The Spiroketal Odyssey: Applications in Drug Discovery and Beyond. Technical Review. View Source